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Compound of Interest

Compound Name: Glisoprenin C

Cat. No.: B1247384 Get Quote

Glisoprenin C: A Targeted Inhibitor, Not a Broad-
Spectrum Antifungal
For researchers, scientists, and drug development professionals, a critical evaluation of novel

compounds is paramount. This guide assesses the biological activity of Glisoprenin C and

provides a comparative analysis of established antifungal agents against key fungal pathogens.

Initial investigations into Glisoprenin C, a derivative of glisoprenin A isolated from the fungus

Gliocladium roseum, have revealed a targeted mechanism of action that distinguishes it from

conventional antifungal drugs. Scientific studies indicate that Glisoprenin C does not exhibit

broad-spectrum antifungal, antibacterial, or phytotoxic activities. Instead, its efficacy is centered

on the inhibition of appressorium formation in the plant pathogenic fungus Magnaporthe grisea.

The appressorium is a specialized cell crucial for the fungus to penetrate host tissue, making

Glisoprenin C a potential candidate for anti-infective strategies that target virulence factors

rather than fungal viability directly.

The Unique Mechanism of Glisoprenin C
Glisoprenin C's mode of action is not fungicidal or fungistatic in the traditional sense. It

interferes with the signal transduction pathway that leads to the formation of the appressorium,

a key step in the infection process of Magnaporthe grisea. This targeted approach minimizes

the selective pressure that can lead to the development of resistance, a growing concern with

conventional antifungal therapies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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